1-(3-(dimethylamino)propyl)-5-(furan-2-yl)-3-hydroxy-4-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-1-[3-(dimethylamino)propyl]-5-(furan-2-yl)-4-[hydroxy-(5-methyl-1-phenylpyrazol-4-yl)methylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C24H26N4O4/c1-16-18(15-25-28(16)17-9-5-4-6-10-17)22(29)20-21(19-11-7-14-32-19)27(24(31)23(20)30)13-8-12-26(2)3/h4-7,9-11,14-15,21,29H,8,12-13H2,1-3H3/b22-20+
• InChI Key: UETIOOKAHUOJLE-LSDHQDQOSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=C3C(N(C(=O)C3=O)CCCN(C)C)C4=CC=CO4)O
• Isomeric SMILES: CC1=C(C=NN1C2=CC=CC=C2)/C(=C\3/C(N(C(=O)C3=O)CCCN(C)C)C4=CC=CO4)/O
• Molecular Formula: C24H26N4O4
• Molecular Weight: 434.5 g/mol
• CAS No.: 1010870-56-0

Description

This compound features a pyrrol-2(5H)-one core substituted with a dimethylaminopropyl chain at position 1, a furan-2-yl group at position 5, a hydroxyl group at position 3, and a 5-methyl-1-phenylpyrazole-4-carbonyl moiety at position 4 . The dimethylaminopropyl group enhances solubility through its tertiary amine, while the furan and pyrazole substituents contribute to π-π interactions and hydrogen bonding, critical for biological activity. The hydroxyl group at position 3 may participate in intramolecular hydrogen bonding, stabilizing the enol tautomer, as observed in similar hydroxypyrazole systems .

Biological Activity

The compound 1-(3-(dimethylamino)propyl)-5-(furan-2-yl)-3-hydroxy-4-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-1H-pyrrol-2(5H)-one is a synthetic organic molecule that has garnered attention for its potential biological activities. This article explores the compound's pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{21}N_{3}O_{4}$, with a molecular weight of approximately 355.394 g/mol. Its structural features include a furan ring, a pyrrole moiety, and a dimethylamino propyl side chain, which may contribute to its biological activity.

Research indicates that compounds with similar structures often exhibit diverse biological activities, including anti-inflammatory, anticonvulsant, and anticancer properties. The presence of the furan and pyrazole rings could facilitate interactions with various biological targets, such as enzymes and receptors involved in disease processes.

Anticonvulsant Activity

A study highlighted the anticonvulsant potential of structurally related compounds tested in picrotoxin-induced seizure models. Although specific data on this compound's anticonvulsant activity is limited, its structural analogs have shown promising results in reducing seizure frequency and severity .

Anticancer Properties

The compound's potential anticancer activity can be inferred from studies on similar molecules that target cancer cell lines. For instance, certain pyrazole derivatives have demonstrated significant cytotoxic effects against various cancer cell lines, suggesting that this compound may also possess similar properties .

Case Studies and Research Findings

• Cytotoxicity Against Cancer Cells :
  • Compounds with similar furan and pyrazole structures were tested against A-431 and Jurkat cell lines, showing IC50 values less than those of reference drugs like doxorubicin . This indicates a potential for further investigation into the cytotoxic effects of the compound .
• Structure-Activity Relationship (SAR) :
  • The effectiveness of related compounds often depends on specific substituents in their structure. For example, the presence of electron-donating groups has been correlated with increased activity against certain cancer cell lines . Understanding these relationships can guide modifications to enhance the efficacy of this compound.

Data Table: Summary of Biological Activities

Activity Type	Related Compounds	Observed Effects	Reference
Anticonvulsant	Various pyrrole derivatives	Reduced seizure activity
Anticancer	Pyrazole derivatives	Cytotoxicity against A-431 cells
Anti-inflammatory	Furan-containing compounds	Attenuation of inflammatory response

Comparison with Similar Compounds

Structural Comparisons

Compound Name	Core Structure	Substituents at Position 4	Key Functional Groups
Target Compound	Pyrrol-2(5H)-one	5-Methyl-1-phenylpyrazole-4-carbonyl	3-OH, furan-2-yl, dimethylaminopropyl
1-[3-(Dimethylamino)propyl]-4-(4-ethoxy-3-methylbenzoyl)-5-(4-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one	Pyrrol-2(5H)-one	4-Ethoxy-3-methylbenzoyl	3-OH, 4-fluorophenyl, dimethylaminopropyl
4-(Furan-2-carbonyl)-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-p-tolyl-1H-pyrrol-2(5H)-one	Pyrrol-2(5H)-one	Furan-2-carbonyl	3-OH, thiadiazole, p-tolyl
4-(4-Chlorobenzoyl)-1-(3-(dimethylamino)propyl)-3-hydroxy-5-(4-methoxyphenyl)-1H-pyrrol-2(5H)-one	Pyrrol-2(5H)-one	4-Chlorobenzoyl	3-OH, 4-methoxyphenyl, dimethylaminopropyl

Key Observations :

• Position 4 Substituents: The target compound’s 5-methyl-1-phenylpyrazole-4-carbonyl group distinguishes it from benzoyl (e.g., ) or furan-carbonyl (e.g., ) derivatives. Pyrazole rings are known for their role in enhancing metabolic stability and receptor binding in medicinal chemistry .
• Aromatic Groups : The furan-2-yl group in the target compound provides an electron-rich heterocycle, contrasting with fluorophenyl () or p-tolyl () substituents. Furan derivatives are associated with antimicrobial and cytotoxic activities .
• Solubility Modifiers: The dimethylaminopropyl chain is a common feature in several analogs (), likely improving aqueous solubility via protonation under physiological conditions.

Physicochemical Properties

• Molecular Weight and LogP : The target compound’s molecular weight (~500 g/mol, estimated) and logP (predicted >3) are influenced by its hydrophobic pyrazole and furan groups. This contrasts with the more polar 4-methoxyphenyl derivative (), which may have lower logP.
• Hydrogen Bonding : The 3-OH group and carbonyl moieties enable hydrogen bonding, critical for target interactions. This is consistent with hydroxypyrazole systems stabilized by intramolecular hydrogen bonds .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for preparing this compound, and how can purity be optimized?

• Methodology : Base-assisted cyclization is a common approach for pyrrol-2-one derivatives. For example, analogs like 5-hydroxy-3,5-diphenyl-1,5-dihydro-2H-pyrrol-2-one are synthesized via cyclization of diketones or keto-esters in the presence of bases like KOH or NaOH . Purification typically involves column chromatography (e.g., ethyl acetate/petroleum ether gradients) or recrystallization from ethanol . Yield optimization may require temperature control (e.g., 80–100°C) and inert atmospheres to prevent oxidation of sensitive moieties like the furan or pyrazole groups.

Q. How should structural confirmation be performed for this compound?

• Methodology : Use a combination of 1H/13C NMR to confirm substituent positions (e.g., hydroxyl group at C3, furan at C5) and FTIR to verify functional groups (e.g., carbonyl stretching at ~1700 cm⁻¹). High-resolution mass spectrometry (HRMS ) is critical for validating the molecular formula, especially given the compound’s complex substituents (e.g., dimethylamino propyl, pyrazole-4-carbonyl) .

Q. What solvents and conditions are suitable for handling this compound?

• Methodology : Due to the hydroxyl and carbonyl groups, polar aprotic solvents (e.g., DMF, DMSO) are recommended for reactions. Storage should be under inert gas (N₂/Ar) at –20°C to prevent degradation. Avoid exposure to moisture and strong acids/bases, which may hydrolyze the pyrrol-2-one ring .

Advanced Research Questions

Q. How do structural modifications (e.g., substituents on the pyrazole or furan rings) affect bioactivity or physicochemical properties?

• Methodology : Use SAR studies by synthesizing analogs with variations (e.g., replacing 5-methyl-1-phenylpyrazole with 5-chloro-1-(4-fluorophenyl)pyrazole). Compare solubility (via HPLC logP analysis), thermal stability (DSC/TGA), and bioactivity (e.g., enzyme inhibition assays). For example, substituting the furan with a thiophene increased lipophilicity in related compounds .

Q. What computational methods can predict binding interactions of this compound with biological targets?

• Methodology : Perform molecular docking using software like AutoDock Vina or Schrödinger. Focus on the pyrazole-4-carbonyl group, which may act as a hydrogen-bond acceptor. Validate predictions with in vitro assays (e.g., fluorescence polarization for protein binding) .

Q. How can contradictory spectral data (e.g., unexpected NMR splitting patterns) be resolved?

• Methodology : For complex splitting in 1H NMR , use 2D experiments (e.g., COSY, NOESY) to identify coupling between the dimethylamino propyl chain and adjacent protons. For ambiguous carbonyl signals in 13C NMR , compare with analogs like 5-(4-chlorophenyl)-5-hydroxy-3-phenyl-1,5-dihydro-2H-pyrrol-2-one , where carbonyl resonances appear near 175 ppm .

Q. What strategies improve the low yields observed in multi-step syntheses of this compound?

• Methodology : Optimize reaction intermediates (e.g., protect the hydroxyl group during pyrazole coupling to prevent side reactions). For example, yields for 5-(4-aminophenyl)-3-phenyl-1,5-dihydro-2H-pyrrol-2-one increased from 44% to 86% by using Boc-protected amines and Pd-catalyzed cross-coupling .

Q. How can solubility challenges in aqueous assays be addressed?

• Methodology : Formulate the compound as a water-soluble salt (e.g., hydrochloride of the dimethylamino group) or use co-solvents (e.g., PEG-400). Alternatively, synthesize prodrugs by esterifying the hydroxyl group, as seen in ethyl β-carboline-3-carboxylate derivatives .